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Compound of Interest

Compound Name: Lead(lV) fluoride
CAS No.: 7783-59-7
Cat. No.: B1208609
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures and safety information for the handling and
storage of Lead(IV) fluoride (PbF4). Due to its high reactivity, toxicity, and moisture sensitivity,
strict adherence to these protocols is essential to ensure personnel safety and maintain the

integrity of the material.

Chemical and Physical Properties

Lead(lV) fluoride is a yellow to white crystalline solid and is the only room-temperature stable
tetrahalide of lead.[1][2] It is a powerful fluorinating agent and is highly reactive, particularly
with water.[3]

Table 1: Physical and Chemical Properties of Lead(IV) Fluoride
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Property

Value

Molecular Formula

PbFa

Molecular Weight 283.19 g/mol [1][4]

Appearance White to beige or yellow crystalline solid[1][3]
Melting Point 600 °C (1112 °F)[1][2]

Density 6.7 g/cm3[1][3]

Solubility Reacts with water[3]

Vapor Pressure

Sublimation becomes significant above 596°C.
The sublimation enthalpy has been measured
as 141 + 6 kd/mol at 650°C.[5]

Decomposition Temp.

Decomposes to lead(ll) fluoride and fluorine gas
at elevated temperatures, becoming
thermodynamically favorable above

approximately 600°C.[5]

Safety and Hazard Information

Lead(lV) fluoride is a hazardous substance that poses significant health risks. It is crucial to

be fully aware of its toxicological profile and to implement all necessary safety precautions.

Table 2: Hazard Identification and Safety Precautions
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Precautionary

Hazard Description GHS Pictograms
Statements
) P260, P264, P270,
o Harmful if swallowed
Acute Toxicity GHSO06, GHS08 P271, P301+P312,

or inhaled.[4][6][7]

P304+P340[7]

Reproductive Toxicity

May damage fertility
or the unborn child.[4]

[6]7]

GHSO08

P201, P202, P280[7]

Carcinogenicity

May cause cancer.[7]

GHSO08

P201, P202[7]

Target Organ Toxicity

May cause damage to
organs through
prolonged or repeated
exposure.[4][6][7]

GHS08

P260[7]

Aquatic Hazard

Very toxic to aquatic
life with long-lasting
effects.[4][6][7]

GHS09

P273, P391[6]

Moisture Sensitivity

Reacts with water and

moisture.[8]

Keep away from

moisture.

Note: Specific LD50 data for Lead(IV) fluoride is not readily available. All lead compounds

should be considered highly toxic.

Experimental Protocols
Personal Protective Equipment (PPE)

A mandatory PPE policy must be enforced when handling Lead(IV) fluoride.

vvvvvvvvvvvvvvvvvv
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Caption: Mandatory PPE for handling Lead(IV) fluoride.

Handling Procedures (Inert Atmosphere)

Due to its high reactivity with moisture, Lead(lV) fluoride must be handled under an inert
atmosphere (e.g., argon or nitrogen) in a glovebox.
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Preparation

[ Ensure glovebox atmosphere is <1 ppm Oz and H20 )

:

G’ransfer all necessary equipment into the gloveboa

:

[Bring PbFa container to ambient temperature inside the glovebox antechamber]
I J

4 )

Handling

Move PbFa container into the main glovebox chamber

Carefully open the container

Weigh and dispense the required amount of PbFa

Use non-sparking tools

Immediately and securely seal the primary container

andling

Clean all equipment used with an appropriate solvent (e.g., anhydrous isopropanol) followed by drying

Double-bag all waste material inside the glovebox

Remove waste from the glovebox via the antechamber
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Lead(IV) Fluoride Storage

Primary Container
(PTFE or Fluoropolymer)

'

Secondary Containment
(Sealed)

'

Inert Atmosphere
(Argon or Nitrogen)

Storage Location

Cool, Dry, Well-Ventilated,

Away from Incompatibles Locked, Designated Cabinet

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208609?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Start: Anhydrous PbF2 in Inert Atmosphere

Slowly add BrFs with cooling and stirring

'

Stir at room temperature for several hours

Filter the product under inert atmosphere

Wash with anhydrous solvent

Dry under vacuum

End: Pure PbFa4

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of Lead(IV) Fluoride]. BenchChem, [2026]. [Online PDF]. Available at:
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handling-and-storage-of-lead-iv-fluoride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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